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Compound of Interest

Compound Name: 3-Propyladamantan-1-amine

CAS No.: 80121-61-5

Cat. No.: B11710826

Get Quote

Abstract & Strategic Significance
3-Propyladamantan-1-amine (CAS: 80904-86-5) represents a critical scaffold in medicinal

chemistry, particularly for Central Nervous System (CNS) and antiviral drug discovery. Unlike

the parent 1-adamantylamine (amantadine), the addition of a propyl chain at the 3-position

significantly enhances lipophilicity (cLogP ~3.8) and alters the spatial volume of the cage,

potentially improving binding affinity in hydrophobic pockets (e.g., NMDA receptors, Sigma-1

receptors).

However, the chemical manipulation of this amine presents unique challenges.[1] The amino

group is attached to a tertiary bridgehead carbon, creating significant steric bulk. While this

steric hindrance protects the resulting secondary amines from metabolic dealkylation, it also

retards the initial formation of the Schiff base (imine) during reductive amination.

This guide details optimized protocols for coupling 3-Propyladamantan-1-amine with

aldehydes and ketones, prioritizing high conversion rates and minimizing side reactions like

over-alkylation.
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Chemical Profile
Property Value Notes

IUPAC Name

3-

Propyltricyclo[3.3.1.1^{3,7}]dec

an-1-amine

CAS Number 80904-86-5 (HCl salt)

Molecular Weight 193.33 g/mol (Free base)

Appearance White crystalline solid Hygroscopic as HCl salt

Solubility
Soluble in DCM, CHCl3,

MeOH; Low in Water
Free base is highly lipophilic

pKa ~10.5
Strong base; requires

neutralization if used as salt

Mechanistic & Steric Considerations
The reductive amination of 3-Propyladamantan-1-amine proceeds via a two-step mechanism:

Imine Formation: Nucleophilic attack of the amine on the carbonyl carbon.[1][2][3]

Reduction: Hydride transfer to the C=N bond.

The Challenge: The adamantane cage acts as a "steric wall." The nucleophilic attack is slower

than with linear alkyl amines. Furthermore, the equilibrium between the hemiaminal and the

imine is often unfavorable, especially with ketones.

The Solution:

For Aldehydes: Use mild reducing agents (STAB) that allow the equilibrium to shift.

For Ketones: Use Lewis acid additives (Ti(OiPr)₄) to catalyze dehydration and "lock" the

imine before reduction.

Reaction Pathway Diagram
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Step 1: Imine Formation
Step 2: Reduction

3-Propyladamantan-1-amine
+ Carbonyl (R-C=O)
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Imine / Iminium Ion

- H₂O
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Product

Hydride Donor
(NaBH(OAc)₃ or NaBH₄)

Ti(OiPr)₄
(Catalyst for Ketones)

Accelerates Dehydration
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Figure 1: Mechanistic pathway highlighting the steric bottleneck at the nucleophilic attack

stage.

Protocol A: Standard Aldehyde Coupling (STAB
Method)
Best For: Aromatic and aliphatic aldehydes. Reagent: Sodium Triacetoxyborohydride

(STAB/NaBH(OAc)₃). Rationale: STAB is a mild reducing agent that does not reduce aldehydes

significantly but rapidly reduces imines. This allows for a "one-pot" procedure without pre-

forming the imine.[1][2][3]

Materials
3-Propyladamantan-1-amine (1.0 equiv)[4]

Aldehyde (1.1 – 1.2 equiv)

Sodium Triacetoxyborohydride (1.4 – 1.5 equiv)

Acetic Acid (glacial, 1.0 – 2.0 equiv)

Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF). DCE is preferred for solubility.

Step-by-Step Procedure
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Preparation: In a dry reaction vial, dissolve 3-Propyladamantan-1-amine (1.0 mmol) in DCE

(5 mL).

Note: If starting with the HCl salt, add 1.0 equiv of Triethylamine (TEA) to liberate the free

base. Stir for 10 mins before proceeding.

Activation: Add the aldehyde (1.1 mmol) and Acetic Acid (1.5 mmol). Stir at room

temperature for 30–60 minutes.

Insight: The acetic acid catalyzes the formation of the iminium ion, which is the active

species for reduction.

Reduction: Add NaBH(OAc)₃ (1.4 mmol) in a single portion.

Observation: Mild effervescence may occur.

Reaction: Stir at room temperature under nitrogen/argon for 4–16 hours. Monitor by LC-MS

or TLC.

Quench: Quench with saturated aqueous NaHCO₃ solution (5 mL). Stir vigorously for 15

minutes to decompose borate complexes.

Workup: Extract with DCM (3 x 10 mL). Wash combined organics with brine, dry over

Na₂SO₄, and concentrate.

Purification: Flash column chromatography (typically Hexanes/Ethyl Acetate or DCM/MeOH).

Protocol B: Ketone Coupling (Titanium-Mediated)
Best For: Ketones and sterically hindered aldehydes. Reagent: Titanium(IV) Isopropoxide

(Ti(OiPr)₄) followed by NaBH₄. Rationale: The adamantyl amine is bulky, and ketones are less

electrophilic than aldehydes. Standard STAB conditions often fail or yield low conversion.

Ti(OiPr)₄ acts as a Lewis acid and water scavenger, driving the equilibrium toward the imine.

Materials
3-Propyladamantan-1-amine (1.0 equiv)[4]
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Ketone (1.1 – 1.5 equiv)

Titanium(IV) Isopropoxide (neat, 1.2 – 1.5 equiv)

Sodium Borohydride (NaBH₄) (1.5 equiv)

Solvent: Methanol (MeOH) or Ethanol (EtOH) for the reduction step.

Step-by-Step Procedure
Imine Formation (Neat or Concentrated): In a dry flask, mix 3-Propyladamantan-1-amine
(1.0 mmol) and the ketone (1.2 mmol).

Titanium Addition: Add Ti(OiPr)₄ (1.5 mmol) dropwise.

Caution: Ti(OiPr)₄ is moisture sensitive. Use a syringe.

Incubation: Stir the mixture at room temperature (or 40-50°C for difficult substrates) for 6–12

hours.

Checkpoint: The solution often becomes viscous. This step ensures the imine is fully

formed before the reducing agent is introduced.

Dilution: Dilute the reaction mixture with absolute Ethanol or Methanol (5 mL).

Reduction: Cool to 0°C. Carefully add NaBH₄ (1.5 mmol) portion-wise.

Safety: Hydrogen gas evolution. Ensure venting.

Stirring: Allow to warm to room temperature and stir for 2 hours.

Quench (Critical): Add water (1 mL) dropwise to hydrolyze the titanium salts. A heavy white

precipitate (TiO₂) will form.

Filtration: Dilute with EtOAc and filter the suspension through a pad of Celite to remove the

titanium salts.

Workup: Concentrate the filtrate and purify via chromatography.
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Comparison of Methods
Feature Protocol A (STAB) Protocol B (Ti-Mediated)

Scope Aldehydes (Aromatic/Aliphatic) Ketones, Hindered Aldehydes

Reaction Time 4 – 16 Hours 12 – 24 Hours (Two steps)

Moisture Sensitivity Low High (Ti reagent is sensitive)

Yield (Typical) 85 – 95% 70 – 85%

Side Products Minimal (Dialkylation is rare)
Alcohol (from ketone

reduction)

Troubleshooting & Optimization
Decision Tree for Optimization

Reaction Analysis
(LC-MS)

Low Conversion
(SM Remaining)

Ketone/Aldehyde
Reduced to Alcohol

Dialkylation
(Tertiary Amine)

Increase Temp
(40-60°C)

Switch to Protocol B
(Ti(OiPr)4)

Add Molecular Sieves
(3Å or 4Å)

Pre-form Imine
(2-step procedure)

Use weaker reductant
(NaBH(OAc)3 instead of NaBH4)

Use Excess Amine
(1.5 equiv)

Dilute Reaction
(0.05 M)

Click to download full resolution via product page

Figure 2: Troubleshooting logic for common reductive amination failures.

Common Issues
Solubility: 3-Propyladamantan-1-amine is highly lipophilic. If the amine precipitates during

the reaction (especially in MeOH), switch to DCE or THF/MeOH mixtures.
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Salt Forms: If using the HCl salt of the amine, you must neutralize it with TEA or DIPEA in

situ, or the amine will not be nucleophilic enough to attack the carbonyl.

Workup Emulsions: Adamantane derivatives act like surfactants. If emulsions form during

extraction, add saturated brine and a small amount of MeOH to break the layers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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